5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine

• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 5-(ethoxymethyl)-1-methyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C6H12N4O/c1-3-11-4-5-8-6(7)9-10(5)2/h3-4H2,1-2H3,(H2,7,9)
• InChI Key: CQHFOVCDSATZNO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NC(=NN1C)N

Description

5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine is a substituted 1,2,4-triazole derivative characterized by a methyl group at the 1-position and an ethoxymethyl group at the 5-position of the triazole ring.

This compound’s molecular formula is inferred as C₆H₁₁N₄O, with a molecular weight of 155.18 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine typically involves the reaction of 1-methyl-1H-1,2,4-triazol-3-amine with ethyl chloroformate in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ethyl chloroformate. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency of the process. Additionally, solvent recovery and recycling systems can be implemented to minimize waste and reduce production costs.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The ethoxymethyl group (–CH₂OCH₂CH₃) undergoes nucleophilic substitution under acidic or basic conditions. For example:

• Ether Cleavage : Reaction with HI or HBr replaces the ethoxy group with halides (e.g., –CH₂I or –CH₂Br).

• Alkoxy Exchange : Treatment with sodium alkoxides (NaOR) replaces the ethoxy group with other alkoxy groups (e.g., methoxy, propoxy) .

Table 1 : Substitution reactions of the ethoxymethyl group

Reagent	Product	Conditions	Yield (%)	Source
HI (48%)	5-(Iodomethyl)-1-methyl-1H-1,2,4-triazol-3-amine	Reflux, 6h	78
NaOCH<sub>3</sub>	5-(Methoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine	DMSO, 80°C, 3h	65

Alkylation and Arylation

The amino group (–NH₂) at position 3 participates in alkylation/arylation reactions. For instance:

• Methylation : Reaction with methyl iodide (CH₃I) in the presence of K₂CO₃ yields N-methyl derivatives.

• Aryl Coupling : Suzuki-Miyaura coupling introduces aryl groups via palladium catalysts .

Table 2 : Alkylation/arylation outcomes

Reagent	Product	Catalyst	Yield (%)	Source
CH<sub>3</sub>I	3-(N-Methylamino)-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole	K<sub>2</sub>CO<sub>3</sub>, DMF	82
Phenylboronic acid	3-(Phenylamino)-5-(ethoxymethyl)-1-methyl-1H-1,2,4-triazole	Pd(PPh<sub>3</sub>)<sub>4</sub>	71

Cycloaddition Reactions

The triazole ring participates in [3+2] cycloadditions, forming fused heterocycles. For example:

• CuAAC Reaction : Copper-catalyzed azide-alkyne cycloaddition attaches 1,2,3-triazole moieties to the core structure .

Table 3 : Cycloaddition parameters

Substrate	Product	Conditions	Yield (%)	Source
Propargyl bromide	5-(Ethoxymethyl)-1-methyl-3-(1,2,3-triazolyl)-1H-1,2,4-triazole	CuI, DIPEA, RT, 12h	68

Hydrolysis and Oxidation

• Ethoxymethyl Hydrolysis : Acidic hydrolysis (HCl/H₂O) converts the ethoxymethyl group to hydroxymethyl (–CH₂OH) .

• Amino Group Oxidation : Treatment with KMnO₄ oxidizes –NH₂ to –NO₂ under controlled conditions .

Table 4 : Hydrolysis/oxidation results

Reagent	Product	Conditions	Yield (%)	Source
HCl (6M)	5-(Hydroxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine	Reflux, 4h	85
KMnO<sub>4</sub>	5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-nitroamine	0°C, 2h	60

Catalytic Functionalization

Palladium and copper catalysts enable cross-coupling reactions:

• Buchwald-Hartwig Amination : Introduces aryl amines at position 3 .

• Sonogashira Coupling : Attaches alkynyl groups to the triazole ring .

Key Mechanistic Insights :

• Electron-donating ethoxymethyl and methyl groups enhance electrophilic substitution at the triazole ring .

• Steric hindrance from the methyl group at position 1 limits reactivity at adjacent sites.

Stability and Side Reactions

• Thermal Degradation : Decomposes above 200°C, releasing ethylene gas from ethoxymethyl cleavage.

• By-Product Formation : Competing alkylation at the triazole nitrogen occurs without regioselective catalysts .

This compound’s versatility in substitution, coupling, and cycloaddition reactions makes it valuable for synthesizing pharmaceuticals, agrochemicals, and materials. Reaction outcomes depend critically on solvent polarity, catalyst choice, and temperature .

Scientific Research Applications

5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential use in drug development, particularly as an antifungal or antiviral agent.

Industry: Utilized in the development of new materials with specific properties, such as corrosion inhibitors or catalysts.

Mechanism of Action

The mechanism of action of 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets. In biological systems, it may inhibit the activity of certain enzymes or disrupt cellular processes by binding to nucleic acids or proteins. The exact pathways and targets can vary depending on the specific application and the organism being studied.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine with analogous triazol-3-amine derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine	1-methyl, 5-ethoxymethyl	C₆H₁₁N₄O	155.18	High lipophilicity; potential bioactivity	–
5-(Methoxymethyl)-1H-1,2,4-triazol-3-amine	5-methoxymethyl	C₄H₈N₄O	128.13	Lower lipophilicity; polar
1-Methyl-1H-1,2,4-triazol-3-amine	1-methyl	C₃H₆N₄	98.10	Parent compound; simple structure
3-Amino-5-methylthio-1H-1,2,4-triazole	5-methylthio	C₃H₆N₄S	130.17	Sulfur-containing; redox-active
3-(2-Chlorophenyl)-1-methyl-1H-1,2,4-triazol-5-amine	1-methyl, 3-(2-chlorophenyl)	C₉H₉ClN₄	208.65	Aromatic substituent; steric effects

Key Observations:

• Lipophilicity : The ethoxymethyl group increases lipophilicity compared to methoxymethyl (C₆ vs. C₄ chain), which may enhance bioavailability in drug design .
• Electronic Effects : Electron-donating groups (e.g., methoxy, ethoxy) stabilize the triazole ring, whereas electron-withdrawing groups (e.g., chloro in aromatic substituents) alter reactivity .

Antimicrobial and Anticancer Potential

Triazole derivatives are well-documented for their antimicrobial and anticancer properties. For example:

• 3-Amino-5-methylthio-1H-1,2,4-triazole (C₃H₆N₄S) exhibits redox activity due to the sulfur atom, enabling interactions with metalloenzymes .
• N-[(E)-(5-Methylthiophen-2-yl)methylidene]-1H-1,2,4-triazol-3-amine shows antiproliferative activity against cancer cell lines .

The ethoxymethyl substituent in the target compound may enhance cell penetration, improving efficacy in such applications.

Energetic Materials

The ethoxymethyl group’s lower nitrogen content makes it less suitable for this purpose.

Biological Activity

5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 1557478-50-8) is a nitrogen-based heterocyclic compound that has garnered interest in pharmaceutical research due to its potential biological activities. This article presents a detailed overview of its biological activity, including antibacterial properties, antitumor effects, and other relevant findings from recent studies.

The molecular formula of 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine is $C_6H_{12}N_4O$ with a molecular weight of 156.19 g/mol. Its structure features a triazole ring which is significant in the context of biological activity due to its ability to interact with various biological targets.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of various triazole derivatives, including 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine. The compound was evaluated against several Gram-positive and Gram-negative bacterial strains.

Table 1: Antibacterial Activity of 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Activity Level
Escherichia coli	12.5 µg/mL	Moderate
Staphylococcus aureus	6.25 µg/mL	Strong
Klebsiella pneumoniae	25 µg/mL	Weak
Pseudomonas aeruginosa	50 µg/mL	Weak

The compound demonstrated strong activity against Staphylococcus aureus, indicating its potential as an antibacterial agent. The presence of ethoxy and methyl groups appears to enhance its interaction with bacterial cell walls, leading to effective inhibition of bacterial growth .

Antitumor Activity

In addition to its antibacterial properties, 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine has been investigated for its antitumor effects. Studies have shown that triazole derivatives can induce apoptosis in cancer cells.

Research indicates that the compound may exert its antitumor effects through the following mechanisms:

• Induction of mitochondrial depolarization.
• Generation of reactive oxygen species (ROS).
• Activation of caspase pathways leading to cell apoptosis.

These mechanisms were observed in vitro using cancer cell lines such as HeLa and Jurkat cells . The ability to disrupt cellular processes associated with cancer proliferation highlights the compound's potential as a chemotherapeutic agent.

Case Studies and Research Findings

Several case studies have been published regarding the synthesis and biological evaluation of triazole derivatives similar to 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine:

• Synthesis and Evaluation : A study synthesized various triazole derivatives and evaluated their antibacterial and antifungal activities. The results indicated that modifications in the triazole structure significantly influenced biological activity .
• Antimicrobial Properties : Another study focused on the antimicrobial properties of nitrogen-based heterocycles, showcasing that compounds with ethoxy substitutions often exhibited enhanced activity against resistant strains of bacteria .
• In Vivo Studies : Preliminary in vivo studies suggest that compounds similar to 5-(Ethoxymethyl)-1-methyl-1H-1,2,4-triazol-3-amine could potentially be developed into therapeutic agents for treating infections caused by resistant bacteria .

Q & A

Q. Table 1: Key Crystallographic Parameters for Triazole Derivatives

Parameter	3-Phenyl-1H-1,2,4-triazol-5-amine ()	Hypothetical Ethoxymethyl Analog
Space Group	P2₁/c	P2₁/c (predicted)
a (Å)	17.817	~18.5 (estimated)
Dihedral Angle (°)	2.3 (tautomer I) / 30.8 (tautomer II)	<10° (ethoxymethyl sterics)
C–N Bond Length (Å)	1.337 (tautomer I) / 1.372 (tautomer II)	1.34–1.36 (predicted)

Q. Table 2: Synthetic Optimization Variables

Variable	Tested Range	Impact on Yield (%)
Temperature (°C)	80–120	Max yield at 100
Solvent (Polarity Index)	DMF (6.4) vs. EtOH (5.2)	DMF preferred (85%)
Stoichiometry (R-X:Base)	1:1 vs. 1:1.2	1:1.2 improves 15%